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Compound of Interest

2-(4-Hydroxyphenylazo)benzoic
Compound Name: d
aci

Cat. No.: B156619

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for 2-(4-Hydroxyphenylazo)benzoic acid (HABA), a compound
commonly used in laboratory settings. Adherence to these operational and disposal plans is
critical for maintaining a safe research environment.

Chemical Identifier:
» Name: 2-(4-Hydroxyphenylazo)benzoic acid
e Synonyms: HABA, 4'-Hydroxyazobenzene-2-carboxylic acid[1]

e CAS Number: 1634-82-8[2][3][4]

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), HABA is classified with the following hazards.
Understanding these risks is the first step in proper handling.
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Hazard

o GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation. [415]
o Causes serious eye
Eye Irritation H319 S [41[5]
irritation.

May cause respiratory

Respiratory Irritation H335 T [4115]
irritation.
Aquatic Toxicity ) o
H401 Toxic to aquatic life.
(Acute)

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory when handling HABA, particularly in its powder form, to
prevent skin and eye contact, and inhalation.[6]
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133

(US) standards. A face shield
is recommended if there is a

risk of splashing.[1][6]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected
before use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves

immediately.[5][6]

Body Protection

Lab coat, long-sleeved shirt,

and long pants.

Wear a protective disposable
gown made of low-permeability
fabric.[7] For larger quantities
or risk of significant exposure,
a chemical-resistant apron or

coveralls are recommended.[8]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood.

To avoid dust formation and
inhalation, handling should
occur in a fume hood.[4][6] If
ventilation is inadequate, a
NIOSH-approved N95 dust
mask or particle respirator is

necessary.[4][9]

Operational Plan: Step-by-Step Handling Procedure

Follow this workflow to ensure minimal exposure and safe handling of HABA from preparation

to disposal.
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1. Preparation

Review SDS & Assess Risks

Prepare & Verify Fume Hood

Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Hanpdling

Carefully Weigh Solid HABA
(Avoid creating dust)

Perform Experimental Work

3. Post-;landling

Decontaminate Work Surface

l

Segregate & Label Waste

l

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling HABA powder.
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Handling Guidelines:

» Always handle HABA in a well-ventilated area, preferably a chemical fume hood, to minimize
inhalation of dust.[4][6]

» Avoid all personal contact, including inhalation and contact with skin and eyes.[6][8]
e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3][6]
e Do not eat, drink, or smoke in areas where the chemical is handled.[2]

» Keep the container tightly closed and store it in a cool, dry place away from incompatible
materials like strong oxidizing agents.[2][3][6]

Emergency and Disposal Plans

Preparedness for accidental spills and a clear disposal protocol are crucial components of the
safety plan.

Spill Response Protocol

In the event of a spill, a quick and informed response can significantly mitigate risks.
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Containmelit & Cleanup

Evacuate non-essential personnel

l

Ensure adequate ventilation

l

Wear appropriate PPE

l

Contain spill without creating dust
(Sweep or shovel)

l

Collect into suitable, closed container for disposal

Post-Cleanup

Clean affected area

Dispose of waste according to regulations

Restock spill kit

Click to download full resolution via product page

Caption: Step-by-step spill response for HABA.
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First Aid Measures:

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. If irritation persists, consult a physician.[5][6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4][5][6]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4][5][6]

e Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[4][5][6]

Disposal Plan

Chemical waste must be handled responsibly to prevent environmental contamination and
ensure compliance with regulations.

» Waste Segregation: Collect unused product and contaminated materials (e.g., gloves, paper
towels) in a suitable, closed, and clearly labeled container.[4][6]

» Disposal Method: Dispose of the chemical waste through a licensed disposal company.[4]
One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

o Container Disposal: Dispose of the empty container as unused product. Do not reuse empty
containers.[4]

e Regulatory Compliance: Always dispose of chemical waste in accordance with local, state,
and federal regulations. Do not let the product enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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